Cas no 620-02-0 (5-Methylfurfural)

• Product name: 5-Methylfurfural
• CAS No: 620-02-0
• MF: C₆H₆O₂
• MW: 110.110641956329
• MDL: MFCD00003232
• CID: 39042
• PubChem ID: 12097

5-Methylfurfural Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuran-2-carbaldehyde
• 2-FORMYL-5-METHYLFURAN
• 5-METHYL-2-FURALDEHYDE
• 5-METHYL-2-FURANCARBALDEHYDE
• 5-METHYL-2-FURFURAL
• 5-METHYL-2-FURFUROL
• 5-METHYLFURAN-2-ALDEHYDE
• 5-METHYLFURFUROL
• FEMA 2702
• 2-Furaldehyde, 5-methyl-
• 2-Methyl-5-formylfuran
• 5-methyIfurfural
• 5-methyl-2-furaldehyd
• 5-Methyl-2-furanaldehyde
• 5-methyl-2-furancarboxaldehyd
• 5-Methyl-2-furancarboxaldehyde
• 5-Methyl-2-furancarboxaldehyde (5-methylfurfural)
• 5-methyl-furan-2-carbaldehyde
• 5-Methylfurfuraldehyde
• 5-Methylfurfural
• 5-Methyl-furfural
• 5-Methylfuraldehyde
• 5-Methyl-furfural100µg
• 2-Furancarboxaldehyde 5-methyl
• 5-Methyl furfural
• 2-Furancarboxaldehyde, 5-methyl-
• 5-Methylfuran-2-al
• 5-Methyl-2-furfuraldehyde
• FEMA No. 2702
• 5-methyl-furan-2-carbaldeh
• Furfural Impurity 1
• 5-Methylfurfural,99%

• MDL： MFCD00003232
• Inchi： 1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
• InChI Key： OUDFNZMQXZILJD-UHFFFAOYSA-N
• SMILES： O1C(C([H])=O)=C([H])C([H])=C1C([H])([H])[H]
• BRN： 0106895

Computed Properties

• Exact Mass: 110.03700
• Monoisotopic Mass: 110.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• Surface Charge: 0
• XLogP3: 0.7
• Molecular Weight: 110.11
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: Oil
• Density: 1.107 g/mL at 25 °C(lit.)
• Boiling Point: 187 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.531(lit.)
• Solubility: 33g/l
• Water Partition Coefficient: Soluble in alcohol and water.
• PSA: 30.21000
• LogP: 1.40050
• Refractive Index: 1.525-1.532
• Solubility: Soluble in benzene, toluene, carbon tetrachloride and other solvents, soluble in water, easily soluble in ethanol, miscible in ether.
• Sensitiveness: Air Sensitive
• FEMA: 2702

5-Methylfurfural Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H319,H335,H360D
• Warning Statement： P201,P261,P305+P351+P338,P308+P313
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：LT7032500
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：S24/25

5-Methylfurfural Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes

Additional information on 5-Methylfurfural

Professional Introduction to 5-Methylfurfural (CAS No. 620-02-0)

5-Methylfurfural, with the chemical formula C₆H₆O₂ and CAS number 620-02-0, is a highly versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic aldehyde is derived from renewable biomass resources, making it an attractive candidate for sustainable industrial applications. The compound's unique structural properties and reactivity have positioned it as a key intermediate in the synthesis of various high-value chemicals, including pharmaceuticals, polymers, and biofuels.

The production of 5-Methylfurfural typically involves the dehydration of pentose sugars, such as xylose, which are abundant in lignocellulosic biomass. This process not only aligns with global efforts to develop green chemistry solutions but also contributes to reducing reliance on fossil-based feedstocks. Recent advancements in catalytic systems have improved the efficiency and selectivity of this conversion, paving the way for more cost-effective and environmentally friendly manufacturing processes.

In the realm of pharmaceutical applications, 5-Methylfurfural has been extensively studied for its potential as a precursor in the synthesis of various bioactive molecules. Its aldehyde functionality allows for facile participation in condensation reactions, enabling the construction of complex heterocyclic structures. For instance, researchers have explored its utility in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to serve as a building block for these molecules underscores its importance in medicinal chemistry.

Moreover, the growing interest in renewable energy sources has highlighted 5-Methylfurfural as a promising candidate for biofuel production. Its high energy density and compatibility with existing fuel infrastructure make it an attractive alternative to conventional petroleum-based fuels. Recent studies have demonstrated its effectiveness as a gasoline additive, improving engine performance while reducing emissions. These findings contribute to the broader goal of transitioning towards a more sustainable energy landscape.

The chemical properties of 5-Methylfurfural also make it a valuable tool in material science. Its ability to undergo polymerization reactions has led to the development of novel biodegradable polymers with applications ranging from packaging materials to medical implants. These polymers exhibit favorable mechanical properties and biocompatibility, making them suitable for use in various industrial and medical settings.

The synthesis and application of 5-Methylfurfural continue to be a subject of intense research due to its multifaceted potential. Ongoing studies are focused on optimizing catalytic systems for its production, exploring new synthetic pathways, and expanding its applications in pharmaceuticals and materials science. The integration of computational modeling and machine learning techniques has further accelerated these efforts by enabling rapid screening of potential reaction conditions and intermediates.

In conclusion, 5-Methylfurfural (CAS No. 620-02-0) represents a cornerstone in modern chemical research, bridging the gap between renewable resources and high-value products. Its versatility as a synthetic intermediate underscores its significance in pharmaceuticals, biofuels, and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this remarkable compound will emerge, reinforcing its role as a key player in sustainable industrial development.